Cas no 142979-68-8 (Carbamodithioicacid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinylester (9CI))

Carbamodithioicacid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinylester (9CI) structure
142979-68-8 structure
Product Name:Carbamodithioicacid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinylester (9CI)
CAS No:142979-68-8
MF:C18H16N2OS4
MW:404.592438697815
CID:237075
PubChem ID:3037359
Update Time:2025-04-19

Carbamodithioicacid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinylester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioicacid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinylester (9CI)
    • [3-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl] N-(4-methylphenyl)carbamodithioate
    • 3-(4-Methylphenyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl (4-methylphenyl)carbamodithioate
    • 142979-68-8
    • Carbamodithioic acid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinyl ester
    • DTXSID40931703
    • Inchi: 1S/C18H16N2OS4/c1-11-3-7-13(8-4-11)19-17(22)24-16-15(21)20(18(23)25-16)14-9-5-12(2)6-10-14/h3-10,16H,1-2H3,(H,19,22)
    • InChI Key: NXTJSLCOKVOENX-UHFFFAOYSA-N
    • SMILES: S1C(N(C(C1SC(NC1C=CC(C)=CC=1)=S)=O)C1C=CC(C)=CC=1)=S

Computed Properties

  • Exact Mass: 404.01478
  • Monoisotopic Mass: 404.014546
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147
  • XLogP3: 5.7

Experimental Properties

  • Density: 1.45
  • Boiling Point: 565.5°Cat760mmHg
  • Flash Point: 295.8°C
  • Refractive Index: 1.764
  • PSA: 32.34
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